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Compound of Interest

Compound Name: 2-Naphthylacetonitrile

Cat. No.: B189437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Naphthylacetonitrile, a key intermediate in the synthesis of various pharmaceutical

compounds.[1][2] This document outlines its physicochemical properties, detailed experimental

protocols for their determination, and a representative synthetic pathway.

Physicochemical Data of 2-Naphthylacetonitrile
2-Naphthylacetonitrile, also known as 2-(naphthalen-2-yl)acetonitrile, is a white to light yellow

crystalline powder.[3][4][5] It is insoluble in water but soluble in organic solvents such as

chloroform and ethyl acetate.[3][4][5][6] The quantitative physicochemical data for 2-
Naphthylacetonitrile are summarized in the table below.
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Property Value Source

Melting Point 82-84 °C [3][4][5][6][7][8]

Melting Point 84.0 to 88.0 °C

Melting Point 86 °C

Boiling Point 303 °C [3][4][5][6][7][8]

Density 1.092 g/mL at 25 °C [4][5][6][7][8]

Molecular Formula C₁₂H₉N [6][7]

Molecular Weight 167.21 g/mol [6]

Experimental Protocols
Accurate determination of melting and boiling points is crucial for the identification and purity

assessment of chemical compounds. The following sections detail standard laboratory

procedures for these measurements.

Melting Point Determination: Capillary Method
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

phase. For a pure crystalline solid, this transition occurs over a narrow temperature range. The

capillary method is a widely used technique for determining the melting point of a solid.[1]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Fisher-Johns)[1]

Capillary tubes (sealed at one end)[1]

Thermometer

Mortar and pestle (optional, for pulverizing samples)

Procedure:
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Sample Preparation: Ensure the 2-Naphthylacetonitrile sample is completely dry and finely

powdered. Introduce a small amount of the powdered sample into the open end of a capillary

tube.[1] The sample should be tightly packed to a height of 2-3 mm by tapping the sealed

end of the tube on a hard surface or by dropping it through a long glass tube.

Apparatus Setup: Place the capillary tube containing the sample into the heating block of the

melting point apparatus.[1]

Heating: Begin heating the sample. For an unknown sample, a rapid initial heating can be

employed to determine an approximate melting range.[1] For a more accurate measurement,

the heating rate should be slow, around 1-2 °C per minute, as the temperature approaches

the expected melting point.[1]

Observation and Recording: Observe the sample through the magnifying lens of the

apparatus. Record the temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the entire sample becomes a clear liquid (the

completion of melting). This range is the melting point of the sample.[1]

Boiling Point Determination: Thiele Tube Method
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. The Thiele tube method is a convenient technique for

determining the boiling point of a small quantity of liquid.

Apparatus:

Thiele tube

Small test tube or fusion tube[2]

Capillary tube (sealed at one end)[2]

Thermometer

Heat source (e.g., Bunsen burner)

Mineral oil or other suitable heating fluid
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Procedure:

Sample Preparation: Place a few milliliters of the liquid sample (if 2-Naphthylacetonitrile
were liquid at room temperature) into a small test tube.[2] Place a capillary tube, with its

sealed end up, into the test tube containing the liquid.[2]

Apparatus Setup: Attach the test tube to a thermometer using a rubber band or thread,

ensuring the sample is level with the thermometer bulb. Suspend the assembly in a Thiele

tube containing mineral oil, making sure the heat-transfer fluid is above the level of the

sample.

Heating: Gently heat the side arm of the Thiele tube with a small flame. This design

promotes convection currents that ensure uniform heating of the oil bath.

Observation and Recording: As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube. Continue heating until a continuous and rapid stream of

bubbles is observed. Turn off the heat source and allow the apparatus to cool slowly. The

temperature at which the bubbling stops and the liquid just begins to enter the capillary tube

is the boiling point of the liquid. It is important to also record the atmospheric pressure at the

time of the measurement, as boiling point is pressure-dependent.

Synthesis of 2-Naphthylacetonitrile
2-Naphthylacetonitrile is a valuable building block in organic synthesis, particularly in the

preparation of pharmaceutical intermediates.[1][2] One common synthetic route involves the

reaction of 2-(bromomethyl)naphthalene with a cyanide salt.
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Caption: Synthesis of 2-Naphthylacetonitrile from 2-(bromomethyl)naphthalene.

This reaction is typically carried out in a polar aprotic solvent such as dimethyl sulfoxide

(DMSO) with heating to facilitate the nucleophilic substitution of the bromide by the cyanide ion.

The resulting 2-Naphthylacetonitrile can then be purified and used in subsequent synthetic

steps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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